![molecular formula C14H20ClNO2 B6221351 4-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine] hydrochloride CAS No. 1207163-74-3](/img/no-structure.png)
4-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine] hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine] hydrochloride, also known as 4-Methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine] HCl, is a small molecule used in scientific research. This compound is a white crystalline powder that is highly soluble in water, making it an ideal choice for laboratory experiments. It has a molecular weight of 434.9 g/mol and a melting point of 181-183°C. 4-Methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine] HCl is a synthetic compound that has been used in a variety of scientific experiments, due to its advantageous properties.
Mechanism of Action
The mechanism of action of 4-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine] hydrochloride,4-dihydrospiro[1-benzopyran-2,4'-piperidine] HCl is not yet fully understood. However, it is known that the compound acts as a catalyst in the synthesis of other compounds, such as other piperidines, and as a reagent in the synthesis of polymers. Additionally, it is believed to interact with proteins and other molecules in the body, leading to changes in their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound,4-dihydrospiro[1-benzopyran-2,4'-piperidine] HCl are not yet fully understood. However, it is known that the compound acts as a catalyst in the synthesis of other compounds, such as other piperidines, and as a reagent in the synthesis of polymers. Additionally, it is believed to interact with proteins and other molecules in the body, leading to changes in their structure and function.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine] hydrochloride,4-dihydrospiro[1-benzopyran-2,4'-piperidine] HCl in laboratory experiments is its high solubility in water, which makes it ideal for use in a variety of experiments. Additionally, it is a relatively inexpensive compound, making it a cost-effective choice for laboratory experiments. One limitation of using this compound is that it is a synthetic compound, which means that it may have unknown side effects or interactions with other compounds. Additionally, it is not yet fully understood how the compound interacts with proteins and other molecules in the body, so its use should be approached with caution.
Future Directions
The potential future directions for 4-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine] hydrochloride,4-dihydrospiro[1-benzopyran-2,4'-piperidine] HCl include further research into its mechanism of action and biochemical and physiological effects. Additionally, further research into its use as a reagent and catalyst in the synthesis of other compounds, as well as its potential use in drug development, should be explored. Additionally, further research into its potential use as an imaging agent in medical imaging should be conducted. Finally, further research into its potential use as a therapeutic agent should be explored, as it may have potential applications in the treatment of various diseases.
Synthesis Methods
4-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine] hydrochloride,4-dihydrospiro[1-benzopyran-2,4'-piperidine] HCl is synthesized using a multi-step process that involves the reaction of 4-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine] with hydrochloric acid. The reaction is carried out in a flask containing a solution of 4-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine] and hydrochloric acid. The mixture is heated to a temperature of 70-80°C and stirred for 1-2 hours. The reaction is then cooled to room temperature and the resulting product is filtered and washed with water to remove any impurities. The final product is a white crystalline powder that is highly soluble in water.
Scientific Research Applications
4-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine] hydrochloride,4-dihydrospiro[1-benzopyran-2,4'-piperidine] HCl has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of other compounds, including other piperidines, and as a catalyst in the synthesis of polymers. It has also been used in the synthesis of drugs and in the study of the structure and function of proteins. Additionally, it has been used in the study of the effects of drugs on the human body and in the development of new drugs.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine] hydrochloride involves the condensation of 4-methoxyphenylacetonitrile with 2,3-dihydro-1H-inden-2-amine to form the intermediate 4-methoxy-3-(2,3-dihydro-1H-inden-2-yl)-2-phenylacetonitrile. This intermediate is then cyclized with piperidine in the presence of a Lewis acid catalyst to form the final product, 4-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine] hydrochloride.", "Starting Materials": [ "4-methoxyphenylacetonitrile", "2,3-dihydro-1H-inden-2-amine", "piperidine", "Lewis acid catalyst" ], "Reaction": [ "Step 1: Condensation of 4-methoxyphenylacetonitrile with 2,3-dihydro-1H-inden-2-amine in the presence of a base such as sodium hydride or potassium carbonate to form 4-methoxy-3-(2,3-dihydro-1H-inden-2-yl)-2-phenylacetonitrile.", "Step 2: Cyclization of the intermediate with piperidine in the presence of a Lewis acid catalyst such as boron trifluoride etherate or aluminum chloride to form 4-methoxy-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine] hydrochloride.", "Step 3: Isolation and purification of the final product by recrystallization or column chromatography." ] } | |
1207163-74-3 | |
Molecular Formula |
C14H20ClNO2 |
Molecular Weight |
269.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.